2-(2-(6-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamido)benzamide

• IUPAC Name: 2-[[2-(6-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetyl]amino]benzamide
• InChI: InChI=1S/C16H16N4O3S/c1-9-7-18-16-20(15(9)23)10(8-24-16)6-13(21)19-12-5-3-2-4-11(12)14(17)22/h2-5,7,10H,6,8H2,1H3,(H2,17,22)(H,19,21)
• InChI Key: KLINMPKFIYBQAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2N(C1=O)C(CS2)CC(=O)NC3=CC=CC=C3C(=O)N
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

The compound “2-(2-(6-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamido)benzamide” is a complex organic molecule that contains several functional groups, including a thiazolo[3,2-a]pyrimidine ring, a benzamide group, and an acetamido group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, thiazolo[3,2-a]pyrimidines can generally be synthesized through the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks.

Scientific Research Applications

Synthesis and Biological Activity

• Heterocyclic Compound Synthesis : This compound is part of efforts to synthesize novel heterocyclic compounds with potential biological activities. Studies have described the synthesis of various heterocyclic frameworks such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showing anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial and Anticancer Activities : Derivatives incorporating the thiazolopyrimidinone moiety have been explored for their antimicrobial and anticancer activities. These studies offer insights into the compound's utility in developing treatments for infections and cancer (Bondock, Rabie, Etman, & Fadda, 2008).

• Insecticidal Assessment : Research has also been conducted on the synthesis and evaluation of heterocycles incorporating a thiadiazole moiety against agricultural pests, showing the potential use of these compounds in pest management strategies (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Applications in Material Science

• Fluorescent Properties : Certain derivatives, particularly those incorporating pyridylbenzothiazole structures, have been synthesized and shown remarkable fluorescence properties. This suggests applications in material science for the development of new fluorescent materials and sensors (Azzam, Elgemeie, & Osman, 2020).

Future Directions

Thiazolo[3,2-a]pyrimidines, such as the one in this compound, are promising scaffolds for the design of new medicines, including anticancer drugs. Therefore, future research may focus on exploring the biological activities of this compound and developing new synthetic methods for its production.